2-(4-phenylcyclohexyl)acetic Acid
Overview
Description
2-(4-Phenylcyclohexyl)acetic acid is a compound that can be inferred to have a cyclohexyl backbone with a phenyl group and an acetic acid moiety attached to it. While the provided papers do not directly discuss this compound, they do provide insights into similar structures and their properties, which can be used to infer some aspects of the compound .
Synthesis Analysis
The synthesis of related compounds often involves cyclization reactions, as seen in the synthesis of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, where cyclization was achieved using thiosemicarbazide and phosphoryl chloride (POCl3) or polyphosphoric acid (PPA) . Similarly, the Michael reaction has been employed to obtain optically active (2-nitrocyclohexyl)acetic acid, indicating that such strategies could potentially be applied to synthesize the compound of interest .
Molecular Structure Analysis
The molecular structure of compounds similar to 2-(4-Phenylcyclohexyl)acetic acid can be studied using various spectroscopic techniques. For instance, FT-IR, FT-Raman, NMR, and UV-Vis spectroscopy have been used to investigate the structure and vibrational frequencies of related compounds . These studies are often complemented by computational methods such as density functional theory (DFT) to predict and interpret the molecular structure and properties .
Chemical Reactions Analysis
The reactivity of compounds with acetic acid moieties can be diverse. For example, derivatives of (diphenylmethylene-amino) acetic acid react with carbon disulfide and phenyl isothiocyanate to form ketene dithioacetals and ketene-S,N- and N,N-acetals, respectively . These reactions highlight the potential reactivity of the acetic acid group in the target compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds structurally related to 2-(4-Phenylcyclohexyl)acetic acid can be deduced from their spectroscopic data and computational analyses. For example, the HOMO-LUMO gap can provide information about the electronic properties and charge transfer within the molecule . The presence of substituents like bromine or methoxy groups can influence the electron-withdrawing or electron-donating properties of the compound, as seen in 2-(3-Bromo-4-methoxyphenyl)acetic acid . Additionally, the crystal structure and hydrogen bonding patterns can give insights into the solid-state properties of these compounds .
Safety And Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements associated with it include H302, H315, H319, and H335 , indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-(4-phenylcyclohexyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O2/c15-14(16)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-5,11,13H,6-10H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBYZBGVGPMEGRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CC(=O)O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20323369 |
Source
|
| Record name | 2-(4-phenylcyclohexyl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20323369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-phenylcyclohexyl)acetic Acid | |
CAS RN |
108062-27-7 |
Source
|
| Record name | 2-(4-phenylcyclohexyl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20323369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-phenylcyclohexyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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